Cas no 17104-69-7 (Benzo[f]quinoline, 4-oxide)

Benzo[f]quinoline, 4-oxide structure
Benzo[f]quinoline, 4-oxide structure
Product Name:Benzo[f]quinoline, 4-oxide
CAS No:17104-69-7
MF:C13H9NO
MW:195.216663122177
CID:96278
PubChem ID:176894
Update Time:2025-04-19

Benzo[f]quinoline, 4-oxide Chemical and Physical Properties

Names and Identifiers

    • Benzo[f]quinoline, 4-oxide
    • 4-oxidobenzo[f]quinolin-4-ium
    • benzo[f]quinoline N-oxide
    • DTXSID00168997
    • SCHEMBL7896191
    • Benzo(f)quinoline, 4-oxide
    • AKOS004910277
    • 17104-69-7
    • DTXCID5091488
    • Inchi: 1S/C13H9NO/c15-14-9-3-6-12-11-5-2-1-4-10(11)7-8-13(12)14/h1-9H
    • InChI Key: DKQBDZRIEMVCDX-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC=C2C=1C=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 195.06847
  • Monoisotopic Mass: 195.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 25.5Ų

Experimental Properties

  • PSA: 26.94
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